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Compound of Interest

Compound Name: 1-Nitro-4-phenylethynyl-benzene

Cat. No.: B155261

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the
compound 1-Nitro-4-phenylethynyl-benzene (C14HoaNO:2), a molecule of interest in organic
synthesis and materials science.[1] This document collates data from various studies,
presenting it in a structured format for ease of reference and comparison. Detailed
experimental methodologies, based on published literature, are also provided.

Spectroscopic Data

The following tables summarize the key spectroscopic data for 1-Nitro-4-phenylethynyl-
benzene, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry
(MS) data.

'H NMR Spectral Data

Solvent: CDCIs Standard: Tetramethylsilane (TMS)
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Chemical Coupling
. L Number of .
Shift (3) Multiplicity Constant Assignment Reference
Protons

ppm (J) Hz
Ar-H (ortho to

8.22 d 9.2 2H [2]
NO2)
Ar-H (ortho to

8.21 d 8.8 2H [3]
NO2)
Ar-H (ortho to

8.15 d 8.8 2H [4]
NO2)
Ar-H (ortho to

8.1 d 9.0 2H [5]
NO2)
Ar-H (meta to

7.67 d 9.2 2H [2]
NOz2)
Ar-H (meta to

7.66 d 9.0 2H
NO2)
Ar-H (meta to

7.65 d 8.8 2H [3]
NO2)
Ar-H (meta to

7.59 d 8.8 2H [4]
NO:2)

7.55-7.57 m 2H Ph-H [2]

7.51-7.47 m 2H Ph-H [4]

7.37-7.40 m 3H Ph-H [2]

7.34-7.29 m 3H Ph-H [4]

13C NMR Spectral Data

Solvent: CDCl3
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Chemical Shift (6) ppm Assignment Reference
146.96 C-NO2 [2]
145.99 C-NO2 [4]
141.3 C-NO2 [3]
132.26 Ar-C [2]
132.6 Ar-C [3]
131.83 Ar-C [2]
131.25 Ar-C [4]
130.83 Ar-C [4]
130.26 Ar-C [2]
129.27 Ar-C [2]
129.26 Ar-C [4]
128.53 Ar-C [2]
128.26 Ar-C [4]
127.52 Ar-C [4]
123.64 Ar-CH [2]
122.62 Ar-CH [4]
122.08 Ar-C [2]
121.10 Ar-C [4]
94.69 c=C [2]
93.69 c=C [4]
87.53 c=C (2]
86.53 c=C [4]
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Infrared (IR) Spectral Data

Wavenumber (cm—?) Assignment Reference
3106, 3082, 3103 C-H stretch (aromatic) [2][5]

2925 C-H stretch [2]

2215 C=C stretch [2][5]

1591, 1580 C=C stretch (aromatic) [2][5]

1510 NO2z asymmetric stretch [2]

1345, 1340, 1335 NO2z2 symmetric stretch [2][5]

1105 C-N stretch [2]

858 C-H bend (aromatic) [2]

764, 689 C-H bend (aromatic) [2]

Mass_Spes:ILQmeIr_y (MS) Data

Technique Assignment Reference
223.0631 HRMS (El+) [M]* [2]
Calculated for
223.0633 M]* [2]
C14H9NO:2

Experimental Protocols

The following sections detail the methodologies for the synthesis and spectroscopic analysis of
1-Nitro-4-phenylethynyl-benzene, as adapted from the cited literature.

Synthesis: Sonogashira Coupling Reaction

A common method for the synthesis of 1-Nitro-4-phenylethynyl-benzene is the Sonogashira
cross-coupling reaction.[6]

General Procedure:
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e Areaction vessel, such as a sealable tube or a two-neck round bottom flask, is charged with
an aryl halide (e.g., 4-iodonitrobenzene or 1-bromo-4-nitrobenzene), a palladium catalyst
(e.g., PdCI2(PPhs)2), a copper(l) co-catalyst (e.g., Cul), and a base (e.g., Cs2COs or K2COs).

[6]
e The vessel is evacuated and backfilled with an inert gas, such as argon or nitrogen.

e Asolvent (e.g., toluene or methanol) is added, followed by the addition of phenylacetylene
and a ligand (e.g., N,N'-dimethylethylenediamine), if required.[7]

o The reaction mixture is then heated, typically between 80°C and 135°C, for a specified
period (e.g., 6 to 72 hours) and monitored by a technique like Thin Layer Chromatography
(TLC).[31[7]

o Upon completion, the mixture is cooled to room temperature, diluted with a solvent like
dichloromethane, and filtered through a pad of silica gel.

o The filtrate is concentrated, and the crude product is purified by flash chromatography on
silica gel to yield 1-Nitro-4-phenylethynyl-benzene as a yellow solid.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are typically
recorded on a 300, 400, or 500 MHz spectrometer.[2][3][5][6] The sample is dissolved in
deuterated chloroform (CDCIs), and chemical shifts are reported in parts per million (ppm)
relative to tetramethylsilane (TMS) as an internal standard.[2][5]

Infrared (IR) Spectroscopy: IR spectra are obtained using a Fourier-Transform Infrared (FT-IR)
spectrometer.[2] Samples can be prepared as potassium bromide (KBr) pellets or analyzed
neat.[2][5]

Mass Spectrometry (MS): High-resolution mass spectra (HRMS) are acquired using techniques
such as electrospray ionization (ESI) or electron ionization (El+).[2][8]

Visualizations
Sonogashira Coupling Reaction Workflow
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The following diagram illustrates the general workflow for the synthesis of 1-Nitro-4-
phenylethynyl-benzene via a Sonogashira coupling reaction.

Reactants:
4-lodonitrobenzene Add
Phenylacetylene
Base (e.g., Cs2CO3)

Catalysts:
PdCI2(PPh3)2
Cul (optional)

Ligand (optional)

Solvent:
Toluene

Workup:
Cooling
DCM Dilution
Filtration

Reaction Setup:
Inert Atmosphere (Ar/N2)
Heat (80-135°C)

Product:
1-Nitro-4-phenylethynyl-benzene

Purification:
Flash Chromatography

Click to download full resolution via product page

Caption: General workflow for Sonogashira coupling.

Structural Relationship of Reactants and Product

This diagram shows the structural transformation from the key reactants to the final product.

Reactants
Pd/Cu Product
4-lodonitrobenzene [ | Base
1-Nitro-4-phenylethynyl-benzene
Phenylacetylene Il

Click to download full resolution via product page

Caption: Reactants to product transformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Spectroscopic Profile of 1-Nitro-4-phenylethynyl-
benzene: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155261#spectroscopic-data-for-1-nitro-4-
phenylethynyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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